Cas no 3240-11-7 (Ethynyl-2-d-benzene)

Ethynyl-2-d-benzene Properties

Names and Identifiers

• Benzene, ethynyl-d-
• (Ethynyl-d)benzene
• 1-deuterio-2-phenylacetylene
• 1-deutero-2-phenylacetylene
• 1-phenyl-2-deuterioacetylene
• 2-deutero-1-phenylacetylene
• ethynylbenzene-d1
• Phenylacetylene-d
• phenylacetylene-d1
• 3240-11-7
• 2-deuterioethynylbenzene
• phenylacetylene d
• DTXSID00480101
• J-018726
• ETHYNYL-D-BENZENE
• Ethynyl-2-d-benzene
• Phenylacetylene-d, 99 atom % D
• UEXCJVNBTNXOEH-MICDWDOJSA-N
• +Expand

• InChIKey： UEXCJVNBTNXOEH-MICDWDOJSA-N
• Inchi： InChI=1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i1D
• SMILES： [2H]C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 102.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 103.0532269373g/mol
• Heavy Atom Count: 8
• Complexity: 98.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.66790
• PSA: 0.00000
• Refractive Index: n20/D 1.548(lit.)
• Boiling Point: 142-144 °C(lit.)
• Melting Point: NA
• Vapor Pressure: 7.0±0.1 mmHg at 25°C
• Flash Point: 88 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.939 g/mL at 25 °C